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Compound of Interest

Compound Name: IMP-1700

Cat. No.: B1192880

Get Quote

Product: IMP-1700 (Bacterial DNA Repair Inhibitor) CAS: 1458674-25-3 Molecular Weight:

534.53 g/mol Target: AddAB/RecBCD (Bacterial DSB Repair)[1][2]

Part 1: The Golden Rules (Read Before Opening)
As a Senior Application Scientist, I have seen more experiments fail due to improper compound

handling than biological variability. IMP-1700 is a potent tool for sensitizing MRSA to

quinolones, but it is chemically sensitive to moisture and has a steep solubility cliff in DMSO.

The "Solubility Cliff" Warning
Vendor datasheets disagree on IMP-1700 solubility, ranging from 2 mg/mL (Sigma) to 25

mg/mL (Bioss).

The Reality: At >5 mg/mL, IMP-1700 is prone to "crashing out" if the DMSO contains any

water.

The Fix: Do not attempt to make a "max strength" stock (e.g., 50 mM) immediately. Aim for a

10 mM (~5.34 mg/mL) working stock first. This is the "Safe Zone."
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The -20°C Moisture Trap
DMSO freezes at 18.5°C. At -20°C, it is a solid block.

The Danger: When you remove a frozen DMSO stock from the freezer, the temperature

differential attracts atmospheric condensation immediately. DMSO is hygroscopic; it sucks

this water into the vial as it thaws.

The Result: Water lowers the solubility of IMP-1700, causing invisible micro-precipitates that

alter your effective concentration.

Part 2: Solubility & Reconstitution Protocol
Data Reference Table

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Protocol: The "Stepwise Saturation" Method
Use this method to ensure complete dissolution without wasting compound.

Calculate: Determine the volume of DMSO needed for a 10 mM stock.

Formula:

Add 50% Volume: Add only half the calculated DMSO volume first.

Vortex & Sonicate: Vortex for 30 seconds. If particles remain, sonicate in a water bath at

37°C for 5 minutes.
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Add Remaining DMSO: Once the concentrated slurry is uniform, add the remaining DMSO to

reach the final volume.

Visual Check: Hold the vial up to a light source. The solution must be crystal clear. Any

"cloudiness" is undissolved compound.

Visualization: Reconstitution Workflow

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: The Stepwise Saturation workflow minimizes the risk of forming a "solubility cake" at

the bottom of the vial.

Part 3: Stability & Storage at -20°C
The "Single-Use" Mandate
IMP-1700 stocks in DMSO are stable at -20°C for 1 monthif and only if they are protected from

freeze-thaw cycles.

Solid Stability: >1 year at -20°C (Desiccated).

Solution Stability: 1 month at -20°C; 6 months at -80°C.

Troubleshooting: "Why did my activity drop?"
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If you observe a loss of potency (e.g., MRSA sensitization drops), it is likely due to Hydrolytic

Degradation or Precipitation.

The Freeze-Thaw Degradation Cycle
Every time you thaw a DMSO stock, you introduce water. IMP-1700 contains amide/amine

functionalities that can degrade or precipitate in the presence of water over time.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: The Freeze-Thaw Death Spiral. Repeated cycling pulls water into the DMSO,

lowering solubility and causing invisible precipitation.

Part 4: Frequently Asked Questions (FAQs)
Q1: Can I dilute IMP-1700 directly into my cell culture media? A:Proceed with caution. This is

the #1 cause of experimental variability.

The Issue: "Solvent Shock." Injecting 100% DMSO stock into aqueous media causes a rapid

local concentration spike, often precipitating the compound before it disperses.

The Fix: Perform an Intermediate Dilution.

Dilute 10 mM stock 1:10 in culture media (creates 1 mM @ 10% DMSO).

Vortex immediately.
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Add this intermediate to your final well.

Q2: My stock solution turned slightly yellow. Is it bad? A: A slight color shift to beige/yellow is

normal for IMP-1700 in DMSO over time due to minor oxidation. However, if it turns dark brown

or cloudy, discard it. This indicates significant degradation or contamination.

Q3: Is IMP-1700 light sensitive? A: Yes, fluorinated compounds and complex heterocycles can

be photo-reactive. Always store stocks in amber vials or wrapped in foil.

Q4: What is the biological mechanism I should use to validate activity? A: IMP-1700 targets the

AddAB/RecBCD complex (bacterial NHEJ). The standard validation assay is a Synergy

Checkerboard Assay with Ciprofloxacin (CFX) in MRSA (e.g., strain USA300).

Success Metric: You should see a reduction in the MIC of Ciprofloxacin by >4-fold in the

presence of sub-lethal IMP-1700 concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. IMP-1700 = 98 HPLC 1458674-25-3 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Support Center: IMP-1700 Handling &
Stability Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192880#imp-1700-dmso-solubility-limits-and-
stability-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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